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Cat. No.: B10755381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Origin Recognition Complex (ORC) is a fundamental component of the DNA replication

machinery in eukaryotes. Orc6, the smallest subunit of this complex, plays a critical role in the

regulation of DNA replication and cell cycle progression. The phosphorylation of Orc6 is a key

post-translational modification that modulates its function, influencing replication licensing and

responding to DNA damage.

Several kinases are known to phosphorylate Orc6 at specific residues, leading to distinct

cellular outcomes. Cyclin-dependent kinase 1 (Cdk1) phosphorylates Orc6 at threonine 195

(T195) during mitosis, which is thought to prevent premature replication origin licensing. In

response to DNA damage, particularly oxidative stress during the S-phase, Ataxia

Telangiectasia and Rad3-related (ATR) kinase phosphorylates Orc6 at threonine 229 (T229), a

crucial step for activating the DNA damage response and maintaining genome stability.

GW297361 is an oxindole-based small molecule identified as a Cyclin-Dependent Kinase

(CDK) inhibitor. In vitro studies have shown that GW297361 inhibits yeast Cdk1 with an IC50 of

20 nM. Given that human Cdk1 is a key kinase responsible for Orc6 phosphorylation,

GW297361 presents a valuable tool for investigating the role of Cdk1-mediated Orc6

phosphorylation in cell cycle control and DNA replication.
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These application notes provide a comprehensive overview and detailed protocols for an in

vitro and cell-based assay to evaluate the effect of GW297361 on Orc6 phosphorylation.

Signaling Pathway of Orc6 Phosphorylation
The phosphorylation of Orc6 is a tightly regulated process integrated into the cell cycle and

DNA damage response pathways. The following diagram illustrates the key kinases and

phosphorylation sites on Orc6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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